4-(3'-Methoxy-[1,1'-biphenyl]-4-carbonyl)-1-(pyridin-3-yl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3'-Methoxy-[1,1'-biphenyl]-4-carbonyl)-1-(pyridin-3-yl)piperazin-2-one, also known as MP-10, is a small molecule that has been extensively studied for its potential therapeutic applications. MP-10 is a piperazine derivative and belongs to the class of compounds known as benzamides.
Scientific Research Applications
- MBCPP has demonstrated analgesic effects in preclinical studies. It interacts with opioid receptors, modulating pain perception. Researchers are investigating its potential as an alternative to traditional opioids for managing chronic pain .
- MBCPP’s antioxidant and anti-inflammatory properties make it a candidate for neuroprotection. It may mitigate oxidative stress and inflammation associated with neurodegenerative conditions like Alzheimer’s and Parkinson’s diseases. Further studies explore its efficacy in animal models .
- Some studies suggest that MBCPP acts as an antidepressant by enhancing serotonin and dopamine signaling. Researchers investigate its potential in treating depression and related mood disorders .
- MBCPP inhibits pro-inflammatory cytokines and enzymes, making it relevant in inflammatory conditions. It could be explored as a therapeutic agent for diseases like rheumatoid arthritis and inflammatory bowel disease .
- MBCPP’s vasodilatory effects and potential to reduce blood pressure have piqued interest. Researchers study its impact on cardiovascular health, including hypertension and endothelial dysfunction .
- Recent research indicates that MBCPP enhances grip strength and inhibits protein catabolism induced by exhaustive exercise. Athletes and fitness enthusiasts may benefit from its performance-enhancing properties .
Analgesia and Pain Management
Neuroprotection and Neurodegenerative Diseases
Antidepressant Properties
Anti-Inflammatory Effects
Cardiovascular Health
Exercise Performance Enhancement
properties
IUPAC Name |
4-[4-(3-methoxyphenyl)benzoyl]-1-pyridin-3-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3/c1-29-21-6-2-4-19(14-21)17-7-9-18(10-8-17)23(28)25-12-13-26(22(27)16-25)20-5-3-11-24-15-20/h2-11,14-15H,12-13,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJQOAZMFNVXFFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)N3CCN(C(=O)C3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3'-Methoxy-[1,1'-biphenyl]-4-carbonyl)-1-(pyridin-3-yl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.